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Compound of Interest

Compound Name: 3-Bromobenzyl bromide

Cat. No.: B1265647 Get Quote

A Technical Guide to the Physical Properties of
3-Bromobenzyl Bromide
This technical guide provides a comprehensive overview of the physical properties, specifically

the melting and boiling points, of 3-Bromobenzyl bromide (CAS No. 823-78-9). It is intended

for researchers, scientists, and professionals in drug development and other relevant scientific

fields. This document outlines the experimentally determined values for these properties,

details the methodologies for their measurement, and presents logical workflows for property

determination and its application in purity and identity assessment.

Core Physical Properties
3-Bromobenzyl bromide is a white crystalline solid at room temperature.[1] Its key physical

properties are summarized in the table below. It is important to note the variation in reported

boiling points, which is dependent on the pressure at which the measurement is taken.
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Physical Property Value Conditions

Melting Point 37 - 45 °C Atmospheric Pressure

40 - 42 °C[1]

37 - 42 °C[2][3]

38.0 - 45.0 °C

39 - 41 °C

Boiling Point 258.2 °C[2][3] 760 mmHg

128 - 130 °C[4] 12 mmHg

Experimental Protocols
The determination of accurate melting and boiling points is crucial for the identification and

purity assessment of chemical compounds. The following are detailed methodologies for these

measurements.

Melting Point Determination (Capillary Method)
The capillary method is a common and reliable technique for determining the melting point of a

solid.[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[6]

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the 3-Bromobenzyl bromide sample is finely

ground using a mortar and pestle to ensure a uniform particle size. The dry, powdered
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sample is then packed into a capillary tube to a height of 2-3 mm by tapping the sealed end

of the tube on a hard surface.[6][7]

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus. A calibrated thermometer is inserted into the designated port to monitor the

temperature of the block.

Heating and Observation: The heating block is heated at a steady and slow rate, typically 1-2

°C per minute, as the temperature approaches the expected melting point.[1] The sample is

observed through a magnifying lens.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range. For a pure compound, this range should be narrow, typically

within 1-2 °C.[8]

Boiling Point Determination (Thiele Tube Method)
The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of liquid.

Apparatus:

Thiele tube

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Mineral oil

Procedure:
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Sample Preparation: A small amount of 3-Bromobenzyl bromide is placed in the small test

tube. The capillary tube is inverted (open end down) and placed inside the test tube

containing the sample.

Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band

or wire. The thermometer bulb and the test tube should be aligned. This assembly is then

clamped and immersed in the mineral oil within the Thiele tube, ensuring the sample is below

the oil level.

Heating and Observation: The side arm of the Thiele tube is gently heated.[9] As the

temperature rises, a stream of bubbles will emerge from the open end of the inverted

capillary tube. Heating is continued until a steady stream of bubbles is observed.

Data Recording: The heat source is removed, and the apparatus is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid begins to enter the capillary tube

is recorded as the boiling point.[9] This is the temperature at which the vapor pressure of the

liquid equals the atmospheric pressure.

Logical and Experimental Workflows
The following diagrams illustrate the logical workflow for determining and utilizing the physical

properties of a chemical compound.
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Experimental Workflow for Physical Property Determination

Preparation

Melting Point Determination Boiling Point Determination

Data Analysis

Obtain Pure Sample of 3-Bromobenzyl Bromide

Grind Sample (for MP)

Prepare Sample in Test Tube with Inverted CapillaryPack Capillary Tube

Heat in MP Apparatus

Observe Melting Range

Record T_start and T_end

Compare with Literature Values

Heat in Thiele Tube

Observe Bubble Stream

Record Temperature at Liquid Ingress

Assess Purity and Identity

Click to download full resolution via product page

Caption: Workflow for determining physical properties.
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Relationship between Physical Properties and Compound Identity/Purity

Experimental Observation Reference Data

Analysis

Conclusion

Measured Melting Point

Comparison of Measured vs. Literature Values

Measured Boiling Point Literature Melting Point Literature Boiling Point

Compound is Pure and Correctly Identified
(Sharp MP/BP range matching literature)

Match

Compound is Impure
(Broad and depressed MP range)

Mismatch (Broad/Depressed)

Compound is Incorrectly Identified
(MP/BP does not match literature)

Mismatch (Different Value)

Click to download full resolution via product page

Caption: Logic diagram for purity and identity assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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